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Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Chloro(dodecyl)dimethylsilane is a versatile organosilicon compound, prized in advanced
research and development for its role as a surface-modifying agent, coupling agent, and a
building block in the synthesis of functionalized materials.[1] Its utility in creating hydrophobic
surfaces makes it invaluable in fields ranging from nanotechnology and biosensors to
protective coatings.[1] However, the very reactivity that makes this compound useful—its
chlorosilane functionality—also dictates its significant handling hazards.[1] This guide provides
an in-depth examination of the safety protocols, chemical properties, and emergency
procedures required to handle Chloro(dodecyl)dimethylsilane responsibly, moving beyond
mere compliance to foster a culture of intrinsic safety and experimental integrity.

Section 1: Chemical Identification & Core Properties

A foundational understanding of a chemical's physical properties is the first step in a robust
safety assessment. These characteristics influence its behavior under various laboratory
conditions, from storage to reaction.
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Property Value Source(s)

CAS Number 66604-31-7 [2]1[3][4]

Chloro-dimethyl-dodecylsilane,
Synonyms _ _ [1][4]
Dimethyldodecylchlorosilane

Molecular Formula C14H3:1CISi [11[2]
Molecular Weight 262.93 g/mol [1][2][4]
Appearance Colorless liquid [1][5]
Density 0.865 g/mL at 20 °C [415]
Boiling Point 291-293 °C [11[4]
Refractive Index n20/D 1.445 [11[4]
Flash Point 113 °C (235.4 °F) - closed cup [4]

Section 2: Hazard Analysis & GHS Classification

Chloro(dodecyl)dimethylsilane is classified under the Globally Harmonized System (GHS) as
a hazardous substance, primarily due to its corrosive nature.[3][6] The core of this hazard lies
in its reactivity with water. The chlorosilane group readily hydrolyzes upon contact with moisture
—including humidity in the air—to form hydrochloric acid (HCI), a highly corrosive acid. This
reaction is the direct cause of the severe skin burns and eye damage associated with the
compound.

» Signal Word:Danger[2][3][6]
e GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[2][3][6]

o H290: May be corrosive to metals.[3][6]

GHS Hazard Profile Diagram
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Caption: GHS pictogram and hazard statements for Chloro(dodecyl)dimethyisilane.

Section 3: Emergency Response & First-Aid
Protocols

In the event of an exposure, immediate and correct action is critical to mitigate harm. The
primary goal of first aid is the rapid removal of the chemical and neutralization of the corrosive
reaction occurring on the affected tissue. All laboratory personnel must be familiar with these
procedures before handling the substance.

Step-by-Step First-Aid Measures

o General Advice: In all cases of exposure, move the individual out of the dangerous area,
immediately call a POISON CENTER or physician, and provide them with this safety data
sheet.[2][3]

« Inhalation:
o Move the person into fresh air.[2][6]
o If breathing is difficult or has stopped, provide artificial respiration.[2]
o Seek immediate medical attention.[3][6]

e Skin Contact:
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[e]

Immediately take off all contaminated clothing.[3][6]

o

Rinse the affected skin area with copious amounts of water for at least 15 minutes, using a
safety shower if necessary.[2][3]

o

Wash the area with soap and plenty of water.[2]

[¢]

Seek immediate medical attention.[3]

e Eye Contact:

[¢]

Immediately and continuously rinse the eyes cautiously with water for at least 15 minutes.

[2]3]

[¢]

If contact lenses are present, remove them if it is safe and easy to do so. Continue rinsing.

[2]3]

[¢]

It is imperative to hold the eyelids apart to ensure complete irrigation of the eye and lid
surfaces.

[¢]

Seek immediate medical attention.[2][3]
e Ingestion:
o Rinse the mouth thoroughly with water.[2]

o Do NOT induce vomiting.[3][6] The corrosive nature of the substance would cause further
damage to the esophagus on regurgitation.

o Never give anything by mouth to an unconscious person.[2]

o Seek immediate medical attention.[3]

Emergency Response Workflow
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Caption: Decision-making workflow for a laboratory exposure emergency.

Section 4: Safe Handling & Engineering Controls

Proactive safety measures are paramount. The principle of "as low as reasonably achievable"
(ALARA) exposure must be applied at all times. This is accomplished through a combination of
engineering controls and personal protective equipment (PPE).

» Engineering Controls: All work with Chloro(dodecyl)dimethylsilane must be conducted in a
certified chemical fume hood to ensure adequate ventilation and to contain any vapors or
aerosols that may be generated.[2][3] The work area should be equipped with an emergency

eyewash station and safety shower in the immediate vicinity.[7]

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: A combination of chemical safety goggles and a full-face shield is
mandatory.[2] Standard safety glasses are insufficient.

o Skin Protection: Handle with chemical-resistant gloves (e.g., neoprene or nitrile rubber)
that are inspected for integrity before each use.[2][7] A flame-retardant, chemically
impervious lab coat or a full protective suit should be worn.[2]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside
a fume hood (e.g., during a large spill), a NIOSH-approved respirator with an appropriate
cartridge for organic vapors and acid gases is required.[7]

Protocol for Handling and Dispensing

Preparation: Ensure the chemical fume hood is operational. Don all required PPE. Have
neutralizing agents and spill cleanup materials ready.

Inert Atmosphere: When possible, handle the material under an inert atmosphere (e.g.,
nitrogen or argon) to prevent reaction with ambient moisture.[8]

Dispensing: The container may develop pressure due to slow reaction with trace moisture.[3]
Open the container slowly and carefully behind the fume hood sash. Use compatible,
corrosion-resistant tools and glassware.

Post-Handling: Tightly close the container immediately after use. Wash hands and any
exposed skin thoroughly after handling, even if no direct contact occurred.[3]

Section 5: Storage & Stability

Correct storage is critical for maintaining the chemical's integrity and preventing hazardous

situations.

o Conditions for Safe Storage:

o Store in a cool, dry, dark, and well-ventilated area designated for corrosive materials.[3][8]
Storage at 2-8°C is recommended.[2]

o Keep the container tightly sealed and protected from moisture to prevent degradation and
pressure buildup.[3][6] Storing under an inert gas is advisable.[6]
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o Store locked up to restrict access to authorized personnel only.[3][6]

Chemical Stability: The compound is stable when stored in sealed containers under a dry,
inert atmosphere.[7]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, acids, bases, and
alcohols, as these can cause violent reactions.[6][7][8]

Hazardous Decomposition Products: Contact with incompatible materials or thermal
decomposition can produce hazardous gases, including hydrogen chloride, carbon
monoxide, carbon dioxide, and silicon oxides.[6][8]

Section 6: Accidental Release & Disposal
Procedures

A spill of Chloro(dodecyl)dimethylsilane is a hazardous event that requires a swift and well-

rehearsed response.

Protocol for Spill Cleanup

Evacuate & Secure: Immediately evacuate all non-essential personnel from the spill area.
Keep people upwind of the spill.[3]

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

Don PPE: Put on the appropriate PPE, including respiratory protection if necessary.

Contain & Absorb: Contain the spill using a non-combustible, inert absorbent material such
as dry sand or earth.[3] Do not use water or combustible materials like paper towels.

Collect: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, labeled, and sealable container for hazardous waste.[2][3]

Decontaminate: Wipe down the spill area with a suitable solvent (following lab-specific
procedures) and then wash with soap and water.

Disposal: All contaminated materials must be disposed of as hazardous waste.
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» Waste Disposal: Do not dispose of Chloro(dodecyl)dimethylsilane down the drain.[2] All
waste, including empty containers and contaminated absorbents, must be treated as
hazardous. Arrange for disposal through a licensed professional waste disposal company, in
accordance with all federal, state, and local regulations.[2][3][6]

Section 7: Transport & Regulatory Overview

The transport of Chloro(dodecyl)dimethylsilane is regulated due to its hazardous nature.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Chlorosilanes, )
DOT/ADR/IMDG UN 2987 ) 8 (Corrosive) I
corrosive, n.0.s.

This material is subject to reporting requirements under various regulations. Users should
consult the SARA 311/312 and other local regulations for specific compliance needs.[2]

Conclusion

Chloro(dodecyl)dimethylsilane is a powerful tool for scientific innovation, but it demands a
commensurate level of respect and caution. Its primary hazard stems from its reactivity with
moisture, leading to the in-situ formation of hydrochloric acid. Therefore, the cornerstone of its
safe handling is the rigorous exclusion of water from all handling and storage procedures. By
understanding the causality behind its hazards and adhering to the engineering controls,
personal protective equipment protocols, and emergency procedures outlined in this guide,
researchers can confidently and safely leverage the unique properties of this compound to
advance their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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